Pheniramines
Pheniramines are a class of chemical compounds primarily used as antihistamines in the treatment of allergic conditions and symptoms such as itching, sneezing, and runny nose. These derivatives of piperazine exhibit both sedative and non-sedative properties, making them suitable for various types of histamine receptor antagonism. They work by blocking H1 receptors, which are involved in mediating allergic reactions and other physiological processes.
Pheniramines are characterized by their ability to provide quick relief from symptoms associated with urticaria, angioedema, and other inflammatory responses. The non-sedative pheniramines offer the advantage of reduced drowsiness compared to older antihistamines, making them more suitable for daytime use in many patients.
In addition to their therapeutic applications, pheniramines are also studied for potential uses in cognitive enhancement and neuroprotection due to their modulatory effects on neurotransmitter systems. However, further research is required to fully explore these areas.
When formulating pheniramines into pharmaceutical products, careful consideration must be given to factors such as solubility, bioavailability, and pharmacokinetic properties to ensure optimal therapeutic outcomes.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Chlorpheniramine | 132-22-9 | C16H19ClN2 |
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Chlorpheniramine maleate | 113-92-8 | C20H23ClN2O4 |
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Chlorpheniramine-d6 Maleate Salt | 1219806-45-7 | C20H23ClN2O4 |
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Chlorpheniramine-d6 N-Oxide | 1246816-73-8 | C16H19ClN2O |
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(3S)-3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine, but-2-enedioic acid | 2093478-69-2 | C20H23ClN2O4 |
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Pheniramine Aminoxide | 12656-98-3 | C16H20N2O |
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(2E)-but-2-enedioic acid, 3-(4-chlorophenyl)-3-(pyridin-2-yl)propyldimethylamine | 1164493-69-9 | C20H23ClN2O4 |
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(3S)-3-(4-bromophenyl)-3-(pyridin-2-yl)propyldimethylamine | 132-21-8 | C16H19BrN2 |
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Brompheniramine maleate | 980-71-2 | C20H23BrN2O4 |
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CHLORPHENIRAMINE | 42882-96-2 | C16H19ClN2 |
Related Literature
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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